Cas no 2229497-26-9 (1-(2-methylpyridin-3-yl)cyclobutane-1-carbonitrile)

• Product Name: 1-(2-methylpyridin-3-yl)cyclobutane-1-carbonitrile
• CAS No: 2229497-26-9
• MF: C₁₁H₁₂N₂
• MW: 172.226382255554
• CID: 5804658
• PubChem ID: 165653223
• Update Time: 2025-05-20

1-(2-methylpyridin-3-yl)cyclobutane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(2-methylpyridin-3-yl)cyclobutane-1-carbonitrile
• EN300-1760366
• 2229497-26-9

• Inchi： 1S/C11H12N2/c1-9-10(4-2-7-13-9)11(8-12)5-3-6-11/h2,4,7H,3,5-6H2,1H3
• InChI Key： JNAIRZBIPBQGLL-UHFFFAOYSA-N
• SMILES： N1C=CC=C(C=1C)C1(C#N)CCC1

Computed Properties

• Exact Mass: 172.100048391g/mol
• Monoisotopic Mass: 172.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 36.7Ų

Additional information on 1-(2-methylpyridin-3-yl)cyclobutane-1-carbonitrile

Professional Introduction to 1-(2-methylpyridin-3-yl)cyclobutane-1-carbonitrile (CAS No. 2229497-26-9)

1-(2-methylpyridin-3-yl)cyclobutane-1-carbonitrile, with the chemical identifier CAS No. 2229497-26-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of heterocyclic molecules that feature a cyclobutane ring fused with a pyridine moiety, making it a structurally intriguing entity for synthetic chemists and biologists alike.

The structural motif of 1-(2-methylpyridin-3-yl)cyclobutane-1-carbonitrile consists of a cyclobutane ring substituted at the 1-position with a nitrile group and at the 3-position with a 2-methylpyridine fragment. This unique arrangement imparts distinct electronic and steric properties to the molecule, which can be exploited in various chemical reactions and biological interactions. The presence of both electron-withdrawing (nitrile) and electron-donating (methyl group on pyridine) features makes this compound a versatile scaffold for designing novel pharmacophores.

In recent years, there has been growing interest in the development of small molecule inhibitors targeting various biological pathways relevant to human health. The pyridine-cyclobutane scaffold in 1-(2-methylpyridin-3-yl)cyclobutane-1-carbonitrile has shown promise as a building block for such inhibitors. For instance, studies have demonstrated its potential utility in modulating enzymes involved in inflammatory responses and cancer progression. The nitrile group, in particular, has been recognized for its ability to engage in hydrogen bonding and metal coordination, which can enhance binding affinity to biological targets.

One of the most compelling aspects of 1-(2-methylpyridin-3-yl)cyclobutane-1-carbonitrile is its synthetic accessibility. The compound can be readily prepared through multi-step organic synthesis involving cyclization reactions and functional group transformations. Researchers have leveraged this accessibility to explore derivatives of the core scaffold, further expanding its pharmacological potential. For example, modifications at the cyclobutane ring or the pyridine moiety have led to compounds with enhanced solubility, bioavailability, and target specificity.

The nitrile group in 1-(2-methylpyridin-3-yl)cyclobutane-1-carbonitrile also serves as a versatile handle for further chemical modifications. It can be hydrolyzed to form carboxylic acids, reduced to amides, or converted into other functional groups through metal-catalyzed reactions. These transformations have enabled the synthesis of a diverse library of derivatives, each with unique chemical and biological properties. Such libraries are invaluable for high-throughput screening (HTS) campaigns aimed at identifying lead compounds for drug development.

Recent advances in computational chemistry have further accelerated the discovery process for compounds like 1-(2-methylpyridin-3-yl)cyclobutane-1-carbonitrile. Molecular modeling techniques, such as docking studies and quantum mechanical calculations, have been employed to predict binding affinities and optimize molecular structures. These computational approaches complement traditional experimental methods and provide valuable insights into the interactions between small molecules and biological targets.

The therapeutic potential of 1-(2-methylpyridin-3-yl)cyclobutane-1-carbonitrile has been explored in several preclinical studies. In particular, its derivatives have demonstrated efficacy against enzymes implicated in metabolic disorders and neurodegenerative diseases. The compound's ability to cross the blood-brain barrier has made it an attractive candidate for treating central nervous system (CNS) disorders. Additionally, its structural features have been found to contribute to favorable pharmacokinetic properties, including good oral bioavailability and metabolic stability.

Future research directions for 1-(2-methylpyridin-3-yl)cyclobutane-1-carbonitrile include investigating its role in modulating immune responses and anti-viral mechanisms. Preliminary data suggest that certain derivatives may exhibit immunomodulatory effects by interacting with receptors expressed on immune cells. Furthermore, the compound's potential as an adjuvant in vaccine formulations is being explored due to its ability to enhance immune responses upon administration.

The synthesis and characterization of new analogs of 1-(2-methylpyridin-3-yl)cyclobutane-1-carbonitrile continue to be an active area of investigation. Synthetic chemists are developing innovative methodologies to introduce novel functional groups and explore different substitution patterns on the core scaffold. These efforts are driven by the desire to discover more effective therapeutic agents with improved safety profiles and patient outcomes.

In conclusion, 1-(2-methylpyridin-3-yl)cyclobutane-1-carbonitrile (CAS No. 2229497-26-9) represents a structurally fascinating compound with significant potential in pharmaceutical research. Its unique combination of electronic and steric properties makes it an excellent scaffold for designing small molecule inhibitors targeting various diseases. With ongoing advancements in synthetic chemistry, computational modeling, and preclinical studies, this compound is poised to play a crucial role in the development of next-generation therapeutics.